Cas no 857730-07-5 (Tert-Butyl 1',2'-dihydrospiro[piperidine-4,3'-pyrrolo[2,3-b]pyridine]-1-carboxylate)

• Product name: Tert-Butyl 1',2'-dihydrospiro[piperidine-4,3'-pyrrolo[2,3-b]pyridine]-1-carboxylate
• CAS No: 857730-07-5
• MF: C₁₆H₂₃N₃O₂
• MW: 289.372723817825
• MDL: MFCD18254198
• CID: 4657500
• PubChem ID: 58896161

Tert-Butyl 1',2'-dihydrospiro[piperidine-4,3'-pyrrolo[2,3-b]pyridine]-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1',2'-dihydrospiro[piperidine-4,3'-pyrrolo[2,3-b]pyridine]-1-carboxylate
• Spiro[piperidine-4,3'-[3H]pyrrolo[2,3-b]pyridine]-1-carboxylic acid, 1',2'-dihydro-, 1,1-dimethylethyl ester
• 1-boc-1',2'-dihydrospiro[piperidine-4,3'-pyrrolo[2,3-b]pyridine]
• SB14619
• 7-Aza- spiro[indoline-3,4'-piperidine]-1'-carboxylic acid tert-butylester
• t-Butyl 1',2'-dihydrospiro[piperidine-4,3'-pyrrolo[2,3-b]pyridine]-1-carboxylate
• Tert-Butyl 1,2-Dihy
• SCHEMBL1997374
• tert-butyl spiro[1,2-dihydropyrrolo[2,3-b]pyridine-3,4'-piperidine]-1'-carboxylate
• AS-54209
• tert-butyl1',2'-dihydrospiro[piperidine-4,3'-pyrrolo[2,3-b]pyridine]-1-carboxylate
• MFCD18254198
• 857730-07-5
• AKOS027430242
• DB-144889
• P17632
• TWIKRZQKTNHVLZ-UHFFFAOYSA-N
• CS-0048496
• Tert-Butyl 1',2'-dihydrospiro[piperidine-4,3'-pyrrolo[2,3-b]pyridine]-1-carboxylate

• MDL： MFCD18254198
• Inchi： 1S/C16H23N3O2/c1-15(2,3)21-14(20)19-9-6-16(7-10-19)11-18-13-12(16)5-4-8-17-13/h4-5,8H,6-7,9-11H2,1-3H3,(H,17,18)
• InChI Key： TWIKRZQKTNHVLZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2(C3C=CC=NC=3NC2)CC1)=O

Computed Properties

• Exact Mass: 289.17902698 g/mol
• Monoisotopic Mass: 289.17902698 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 289.37
• XLogP3: 2.4
• Topological Polar Surface Area: 54.5

Additional information on Tert-Butyl 1',2'-dihydrospiro[piperidine-4,3'-pyrrolo[2,3-b]pyridine]-1-carboxylate

Comprehensive Analysis of Tert-Butyl 1',2'-dihydrospiro[piperidine-4,3'-pyrrolo[2,3-b]pyridine]-1-carboxylate (CAS No. 857730-07-5)

The compound Tert-Butyl 1',2'-dihydrospiro[piperidine-4,3'-pyrrolo[2,3-b]pyridine]-1-carboxylate (CAS No. 857730-07-5) is a spirocyclic derivative with significant potential in pharmaceutical and agrochemical research. Its unique spiro[piperidine-4,3'-pyrrolo[2,3-b]pyridine] scaffold makes it a valuable intermediate for drug discovery, particularly in the development of kinase inhibitors and central nervous system (CNS) therapeutics. Researchers are increasingly focusing on such spirocyclic compounds due to their enhanced binding affinity and metabolic stability.

In recent years, the demand for spirocyclic heterocycles like Tert-Butyl 1',2'-dihydrospiro[piperidine-4,3'-pyrrolo[2,3-b]pyridine]-1-carboxylate has surged, driven by advancements in fragment-based drug design and structure-activity relationship (SAR) studies. This compound's tert-butyl carboxylate group further enhances its solubility, making it suitable for high-throughput screening (HTS) applications. Its CAS No. 857730-07-5 is frequently searched in databases like SciFinder and Reaxys, reflecting its growing importance in medicinal chemistry.

One of the most discussed topics in the context of spirocyclic compounds is their role in addressing drug-resistant pathogens and neurodegenerative diseases. The pyrrolo[2,3-b]pyridine moiety in this compound exhibits promising interactions with biological targets, such as G-protein-coupled receptors (GPCRs) and ion channels. This aligns with current trends in precision medicine, where researchers seek tailored solutions for complex diseases.

From a synthetic perspective, Tert-Butyl 1',2'-dihydrospiro[piperidine-4,3'-pyrrolo[2,3-b]pyridine]-1-carboxylate is often synthesized via multicomponent reactions (MCRs) or catalytic cyclization methods. Its spirocyclic core poses challenges in stereocontrol, which has led to innovations in asymmetric catalysis. These advancements are critical for producing enantiomerically pure derivatives, a key requirement in FDA-approved drug development.

Environmental and regulatory considerations also play a role in the popularity of this compound. Unlike traditional polycyclic aromatic hydrocarbons (PAHs), spirocyclic frameworks like this one often exhibit lower toxicity and better biodegradability. This makes them attractive for green chemistry initiatives, a hot topic in sustainable pharmaceutical manufacturing.

In summary, Tert-Butyl 1',2'-dihydrospiro[piperidine-4,3'-pyrrolo[2,3-b]pyridine]-1-carboxylate (CAS No. 857730-07-5) represents a versatile building block in modern drug discovery. Its spirocyclic architecture, combined with functional group diversity, positions it at the forefront of innovative therapeutic agents. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in cutting-edge research.